Cas no 2460750-13-2 (4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride)

• Product Name: 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride
• CAS No: 2460750-13-2
• MF: C₁₃H₂₁Cl₂N₃
• MW: 290.231940984726
• MDL: MFCD32703078
• CID: 5669878
• PubChem ID: 155820716
• Update Time: 2025-10-31

4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27101938
• 2460750-13-2
• 4-Methyl-2-piperidin-4-yl-6,7-dihydro-5H-cyclopenta[d]pyrimidine;dihydrochloride
• 4-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine dihydrochloride
• 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride

• MDL： MFCD32703078
• Inchi： 1S/C13H19N3.2ClH/c1-9-11-3-2-4-12(11)16-13(15-9)10-5-7-14-8-6-10;;/h10,14H,2-8H2,1H3;2*1H
• InChI Key： CBHJOBXSACOELS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2N=C(C)C3CCCC=3N=2)CC1

Computed Properties

• Exact Mass: 289.1112531g/mol
• Monoisotopic Mass: 289.1112531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų

Additional information on 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride

Introduction to 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride (CAS No. 2460750-13-2)

4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride, identified by the CAS number 2460750-13-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a piperidine ring fused with a cyclopentadpyrimidine core suggests a high degree of molecular complexity, which may contribute to its biological activity. This introduction aims to provide a comprehensive overview of the compound, emphasizing its chemical properties, synthetic pathways, and emerging applications in drug discovery.

The structural framework of 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride encompasses a bicyclic system that combines the rigidity of the cyclopentadpyrimidine moiety with the flexibility of the piperidine ring. The 4-methyl substituent at the cyclopentadpyrimidine ring further enhances its electronic and steric properties, making it a versatile scaffold for medicinal chemists. Such structural motifs are often explored in the development of bioactive molecules due to their ability to interact with biological targets in multiple ways.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage heterocyclic compounds for their pharmacological properties. The cyclopentadpyrimidine scaffold has been particularly studied for its potential in modulating various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The piperidine ring, on the other hand, is a common pharmacophore found in many drugs due to its ability to enhance oral bioavailability and metabolic stability. The combination of these two moieties in 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride may contribute to its unique pharmacological profile.

The synthesis of 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. One possible synthetic route begins with the formation of the cyclopentadpyrimidine core through condensation reactions involving urea derivatives and appropriate aldehydes or ketones. Subsequent functionalization at the 2-position allows for the introduction of the piperidine moiety via nucleophilic substitution or other coupling reactions. The final step involves salt formation with hydrochloric acid to yield the dihydrochloride salt, which is often preferred for its stability and solubility characteristics.

Recent advancements in computational chemistry have enabled more efficient design and optimization of such heterocyclic compounds. Molecular modeling techniques can predict binding affinities and interactions between 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride and target proteins, guiding medicinal chemists in modifying its structure for improved efficacy. Additionally, high-throughput screening (HTS) methods allow for rapid testing of large libraries of compounds for biological activity. These technologies have accelerated the discovery process and led to several promising candidates entering preclinical development.

The pharmacological evaluation of 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain kinases with high selectivity, suggesting potential applications in oncology. Furthermore, preliminary animal models have shown that it can modulate neural pathways associated with pain and inflammation. These findings align with current trends in drug discovery toward targeting complex diseases with multifaceted mechanisms.

One notable aspect of 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride is its solubility profile. The dihydrochloride salt form enhances water solubility, which is crucial for formulation development and improving oral bioavailability. This property is particularly important for drugs intended for systemic administration. Additionally, the compound’s stability under various storage conditions makes it suitable for industrial-scale production and commercialization.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride are expected to play a significant role in addressing unmet medical needs. The integration of traditional synthetic methodologies with modern computational tools has created an environment conducive to innovation in pharmaceutical chemistry. By leveraging natural product-inspired scaffolds and exploring novel functional groups, scientists are paving the way for next-generation therapeutics.

The future directions for studying 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride include further exploration of its mechanism of action and optimization for clinical use. Preclinical studies are essential to assess toxicity profiles and dosing regimens before human trials can begin. Collaborative efforts between academic researchers and industry partners will be crucial in translating laboratory findings into viable drug candidates.

In conclusion,4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine dihydrochloride (CAS No. 2460750-13-2) represents a promising compound with potential applications across multiple therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. As advancements in synthetic chemistry and drug discovery continue to evolve,this molecule exemplifies how innovative approaches can lead to breakthroughs in medicine.